Cas no 588702-65-2 (3-(Trifluoromethyl)quinoline-4-carboxylic acid)

• Product Name: 3-(Trifluoromethyl)quinoline-4-carboxylic acid
• CAS No: 588702-65-2
• MF: C₁₁H₆F₃NO₂
• MW: 241.166053295135
• MDL: MFCD08458858
• CID: 1004850
• PubChem ID: 11356898
• Update Time: 2025-04-20

3-(Trifluoromethyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)quinoline-4-carboxylic acid
• 4-Quinolinecarboxylic acid, 3-
• 3-TRIFLUOROMETHYL-QUINOLINE-4-CARBOXYLIC ACID
• AKOS008901108
• SCHEMBL11289506
• 588702-65-2
• MFCD08458858
• SB71499
• TS-03367
• DTXSID30463422
• WBOBVHAOJMZKLF-UHFFFAOYSA-N
• 3-(TRIFLUOROMETHYL)QUINOLINE-4-CARBOXYLICACID
• Y10197
• AMY18917
• DB-072534
• 3-Trifluoromethyl-4-quinolinecarboxylic acid

• MDL： MFCD08458858
• Inchi： 1S/C11H6F3NO2/c12-11(13,14)7-5-15-8-4-2-1-3-6(8)9(7)10(16)17/h1-5H,(H,16,17)
• InChI Key： WBOBVHAOJMZKLF-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C2C=CC=CC2=C1C(=O)O)(F)F

Computed Properties

• Exact Mass: 241.03506292g/mol
• Monoisotopic Mass: 241.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.481±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 259-261 °C (decomposition) (chloroform )
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),